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Introduction
Voltage-gated sodium channels, particularly the Nav1.7 subtype, are critical components in the

transmission of nociceptive signals. Their preferential expression in peripheral sensory neurons

makes them a compelling target for the development of novel analgesics with potentially fewer

central nervous system side effects. NAV26 is a selective inhibitor of the Nav1.7 channel, with

a reported IC50 of 0.37 µM, positioning it as a valuable tool for pain research.[1][2][3][4]

These application notes provide detailed protocols for evaluating the analgesic efficacy of

Nav1.7 inhibitors, using NAV26 as the compound of interest, in established rodent models of

inflammatory and neuropathic pain. Due to the limited availability of comprehensive preclinical

data for NAV26 in the public domain, the quantitative data and specific dosage examples

provided herein are based on studies with the well-characterized, selective Nav1.8 inhibitor, A-

803467, to serve as a representative guide for experimental design. Researchers should

determine the optimal dosage and administration route for NAV26 through empirical dose-

response studies.

Signaling Pathway of Nav1.7 in Nociception
Voltage-gated sodium channels are essential for the initiation and propagation of action

potentials in neurons. In nociceptive (pain-sensing) neurons, the Nav1.7 channel plays a

crucial role as a threshold channel. Upon a noxious stimulus, Nav1.7 channels open, leading to

an influx of sodium ions and depolarization of the neuronal membrane. If this depolarization

reaches the threshold, it triggers an action potential that travels along the neuron to the central
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nervous system, where it is perceived as pain. Inhibition of Nav1.7 by a blocker like NAV26

raises the threshold for action potential firing, thereby reducing the transmission of pain signals.
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Nav1.7 signaling pathway in a nociceptive neuron.

Experimental Protocols
Carrageenan-Induced Inflammatory Pain Model
This model is used to assess the efficacy of an analgesic compound against inflammatory pain,

characterized by thermal hyperalgesia (increased sensitivity to heat).

Experimental Workflow:
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Carrageenan-Induced Inflammatory Pain Workflow
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Spinal Nerve Ligation (SNL) Workflow

Spinal Nerve Ligation (SNL)
Surgery

Post-operative Recovery
(1-2 weeks)

Establish Baseline
Mechanical Allodynia

(von Frey Test)

Administer NAV26 or Vehicle

Measure Mechanical Threshold
(e.g., at 30, 60, 120 mins post-dose)

Data Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formalin Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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